Cas no 1429901-31-4 (2-(benzofuran-7-yl)pyrrolidine)

• Product Name: 2-(benzofuran-7-yl)pyrrolidine
• CAS No: 1429901-31-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5189826
• Update Time: 2025-09-28

2-(benzofuran-7-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(benzofuran-7-yl)pyrrolidine
• Pyrrolidine, 2-(7-benzofuranyl)-

• Inchi： 1S/C12H13NO/c1-3-9-6-8-14-12(9)10(4-1)11-5-2-7-13-11/h1,3-4,6,8,11,13H,2,5,7H2
• InChI Key： NSBZOLKYDFAMDA-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=C2OC=CC2=CC=C1

Computed Properties

• Exact Mass: 187.1
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(benzofuran-7-yl)pyrrolidine

Professional Introduction to 2-(benzofuran-7-yl)pyrrolidine (CAS No: 1429901-31-4)

2-(benzofuran-7-yl)pyrrolidine, identified by the CAS number 1429901-31-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines the structural features of benzofuran and pyrrolidine, making it a versatile scaffold for the development of novel bioactive agents. The benzofuran moiety, known for its aromatic stability and electronic properties, interacts synergistically with the pyrrolidine ring, which is a common pharmacophore in many drugs targeting neurological and cardiovascular disorders.

The compound’s unique structural framework has garnered attention in recent years due to its potential applications in drug discovery. The benzofuran part contributes to the molecule’s lipophilicity, while the pyrrolidine ring enhances its solubility in biological systems. This balance makes 2-(benzofuran-7-yl)pyrrolidine an attractive candidate for further exploration in medicinal chemistry.

In recent studies, researchers have been investigating the pharmacological properties of derivatives of 2-(benzofuran-7-yl)pyrrolidine. One notable area of interest is its potential as a precursor for compounds that modulate neurotransmitter systems. For instance, modifications to the benzofuran ring have shown promise in developing agents that interact with serotonin and dopamine receptors, which are crucial for treating conditions such as depression and Parkinson’s disease. The pyrrolidine moiety’s ability to form hydrogen bonds with biological targets further enhances its utility in designing selective ligands.

The synthesis of 2-(benzofuran-7-yl)pyrrolidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing enough material for both preclinical and clinical studies. The compound’s stability under various conditions has also been a focus of research, ensuring its suitability for long-term storage and transportation without degradation.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-(benzofuran-7-yl)pyrrolidine derivatives against large databases of biological targets. This approach has enabled researchers to identify potential lead compounds with optimized pharmacokinetic profiles. Molecular docking studies have revealed that certain derivatives exhibit high binding affinity to enzymes and receptors involved in metabolic pathways, suggesting their therapeutic potential in managing metabolic disorders.

The role of 2-(benzofuran-7-yl)pyrrolidine in drug development extends beyond its use as an intermediate. Some preliminary studies suggest that it may possess direct biological activity, particularly in anti-inflammatory applications. The compound’s ability to inhibit key inflammatory pathways has been observed in cell-based assays, indicating its potential as a novel therapeutic agent. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic efficacy.

In conclusion, 2-(benzofuran-7-yl)pyrrolidine (CAS No: 1429901-31-4) represents a promising compound in pharmaceutical research. Its unique structural properties and potential applications in modulating neurological and metabolic disorders make it a valuable scaffold for drug discovery. Ongoing studies aim to optimize its synthesis, explore its pharmacological profile, and translate these findings into clinical applications that could benefit patients worldwide.